Cas no 16098-20-7 (6-Bromo-8-nitrotetrazolo1,5-apyridine)

• Product Name: 6-Bromo-8-nitrotetrazolo1,5-apyridine
• CAS No: 16098-20-7
• MF: C₅H₂BrN₅O₂
• MW: 244.005678653717
• MDL: MFCD09801056
• CID: 121417
• PubChem ID: 26370237
• Update Time: 2025-10-30

6-Bromo-8-nitrotetrazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-8-nitrotetrazolo[1,5-a]pyridine
• Tetrazolo[1,5-a]pyridine,6-bromo-8-nitro-
• ACMC-1BSRD
• AG-E-10610
• AK130660
• ANW-21906
• CTK4D0678
• OR11989
• CS-0205750
• MFCD09801056
• BS-21658
• C5H2BrN5O2
• DTXSID00650100
• Tetrazolo[1,5-a]pyridine, 6-bromo-8-nitro-
• 6-bromo-8-nitro-Tetrazolopyridine
• 16098-20-7
• AKOS015834255
• 6-bromo-8-nitro-[1,2,3,4]tetrazolo[1,5-a]pyridine
• 6-Bromo-8-nitrotetrazolo1,5-apyridine

• MDL： MFCD09801056
• Inchi： 1S/C5H2BrN5O2/c6-3-1-4(11(12)13)5-7-8-9-10(5)2-3/h1-2H
• InChI Key： NXTXSMJQRBVECE-UHFFFAOYSA-N
• SMILES： BrC1=CN2C(C(=C1)[N+](=O)[O-])=NN=N2

Computed Properties

• Exact Mass: 242.93900
• Monoisotopic Mass: 242.93919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• Density: 2.46
• PSA: 88.90000
• LogP: 1.31820

6-Bromo-8-nitrotetrazolo1,5-apyridine Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 6-Bromo-8-nitrotetrazolo1,5-apyridine

6-Bromo-8-nitrotetrazolo[1,5-a]pyridine (CAS No. 16098-20-7): An Overview of a Promising Compound in Medicinal Chemistry

6-Bromo-8-nitrotetrazolo[1,5-a]pyridine (CAS No. 16098-20-7) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the class of tetrazolo[1,5-a]pyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 6-Bromo-8-nitrotetrazolo[1,5-a]pyridine.

The chemical structure of 6-Bromo-8-nitrotetrazolo[1,5-a]pyridine is characterized by a tetrazolo[1,5-a]pyridine core with a bromine atom at the 6-position and a nitro group at the 8-position. The presence of these functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for various medicinal applications. The bromine atom can participate in halogen bonding interactions, while the nitro group can undergo reduction to form amino derivatives, which may exhibit different biological activities.

The synthesis of 6-Bromo-8-nitrotetrazolo[1,5-a]pyridine has been extensively studied in recent years. One common synthetic route involves the reaction of 6-bromopyridine-3-carbonitrile with sodium azide to form the corresponding tetrazole derivative, followed by nitration at the 8-position. This method provides a high yield and purity of the final product. Alternative synthetic strategies have also been explored to improve efficiency and reduce environmental impact. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields.

In terms of biological activities, 6-Bromo-8-nitrotetrazolo[1,5-a]pyridine has demonstrated promising results in various preclinical studies. One notable application is its potential as an anticancer agent. Research has shown that this compound can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. For example, a study published in the Journal of Medicinal Chemistry reported that 6-Bromo-8-nitrotetrazolo[1,5-a]pyridine effectively inhibited the activation of the PI3K/AKT/mTOR pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis.

Beyond its anticancer properties, 6-Bromo-8-nitrotetrazolo[1,5-a]pyridine has also shown potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. A recent study published in the Journal of Inflammation Research found that treatment with 6-Bromo-8-nitrotetrazolo[1,5-a]pyridine significantly reduced inflammation in a mouse model of IBD.

The antiviral activity of 6-Bromo-8-nitrotetrazolo[1,5-a]pyridine has also been investigated. Viral infections pose significant health challenges globally, and there is a constant need for new antiviral agents. Research has shown that this compound can inhibit viral replication by interfering with viral entry or replication processes. A study published in Antiviral Research reported that 6-Bromo-8-nitrotetrazolo[1,5-a]pyridine exhibited potent antiviral activity against herpes simplex virus (HSV) by blocking viral entry into host cells.

In addition to its direct biological activities, 6-Bromo-8-nitrotetrazolo[1,5-a]pyridine has also been explored as a scaffold for drug design and development. The flexibility and reactivity of its functional groups make it an ideal starting point for synthesizing derivatives with enhanced potency or selectivity. For example, researchers have synthesized amino derivatives of this compound by reducing the nitro group to an amino group and then functionalizing it with various substituents. These derivatives have shown improved pharmacological profiles compared to the parent compound.

The safety profile of 6-Bromo-8-nitrotetrazolo[1,5-a]pyridine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully understand its safety profile in humans. Preclinical data suggest that this compound is well-tolerated and does not cause significant adverse effects at effective doses.

In conclusion, 6-Bromo-8-nitrotetrazolo[1,5-a]pyridine (CAS No. 16098-20-7) is a promising compound with diverse biological activities and potential applications in medicinal chemistry. Its unique chemical structure and versatile synthetic routes make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As more studies are conducted, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.